Communication. Temperature compensation of a surface acoustic wave sensor using an integral temperature sensor
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9891401163
Abstract
A 70-MHz surface acoustic wave dual delay line sensor is reported which has a gold resistance film thermometer mounted on the surface. This configuration allows direct and accurate temperature measurements to be made in the immediate vicinity of the delay lines. Measured temperatures are then used to compensate for the temperature response of the delay lines.
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Journal Name：Analyst
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CAS no.: 175696-73-8
